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Compound of Interest

Compound Name: 2-Nitrobenzyl alcohol

Cat. No.: B147356

For researchers and professionals in the scientific community, the proper management and
disposal of chemical waste is paramount to ensuring a safe and compliant laboratory
environment. 2-Nitrobenzyl alcohol, a compound often utilized in synthetic chemistry, requires
careful handling due to its potential hazards. This guide provides a comprehensive, step-by-
step procedure for its safe disposal, compiled from safety data sheets and general principles of
hazardous waste management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be fully aware of the hazards
associated with 2-Nitrobenzyl alcohol and to be equipped with the appropriate personal
protective equipment (PPE).

Potential Hazards:
e Irritation: Causes skin and serious eye irritation.[1][2][3]
o Respiratory Irritation: May cause respiratory irritation.[1][2][3]

o Harmful if Swallowed or in Contact with Skin: Classified as harmful if it comes into contact
with skin or is swallowed.[2][3]

Personal Protective Equipment (PPE):
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PPE Item Specification

Chemical-resistant gloves (e.qg., nitrile rubber)

must be worn. Always inspect gloves before use
Gloves . .

and use proper removal techniques to avoid

skin contact.[1]

) Chemical safety goggles or a face shield are
Eye Protection
mandatory to prevent eye contact.[4]

] A lab coat should be worn to protect against
Body Protection ) ]
accidental skin exposure.

If handling in a way that generates dust or
Resnirat aerosols outside of a fume hood, a NIOSH-
espirator
P Y approved respirator (such as a type N95) should

be used.[1][5]

Step-by-Step Disposal Procedure

The disposal of 2-Nitrobenzyl alcohol must be conducted in accordance with institutional,
local, and national regulations for hazardous waste. Under no circumstances should this
chemical be disposed of down the drain or in regular trash.[6]

1. Waste Collection:

o Collect waste 2-Nitrobenzyl alcohol, including any contaminated materials (e.g., absorbent
paper, gloves), in a designated and clearly labeled hazardous waste container.[6]

» The container must be chemically compatible with 2-Nitrobenzyl alcohol and have a
secure, tight-fitting lid to prevent any leaks or spills.[1][4]

2. Waste Segregation and Storage:

« Do not mix 2-Nitrobenzyl alcohol waste with other waste streams, particularly incompatible
materials such as strong oxidizing agents or acids.[7]

« Store the sealed waste container in a designated, well-ventilated, and cool satellite
accumulation area (SAA) for hazardous waste.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91007RD7.TXT
https://ehs.cornell.edu/book/export/html/1304
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91007RD7.TXT
https://pubs.rsc.org/en/content/articlelanding/1994/p2/p29940001411
https://www.benchchem.com/product/b147356?utm_src=pdf-body
https://datasheets.scbt.com/sc-238924.pdf
https://www.benchchem.com/product/b147356?utm_src=pdf-body
https://datasheets.scbt.com/sc-238924.pdf
https://www.benchchem.com/product/b147356?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91007RD7.TXT
https://ehs.cornell.edu/book/export/html/1304
https://www.benchchem.com/product/b147356?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzyl-alcohol
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91007RD7.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Ensure the storage area is away from heat sources and direct sunlight.
3. Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Nitrobenzyl alcohol,” the CAS number (612-25-9), and any associated hazard warnings
(e.g., "lrritant").[4][6]

4. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to schedule a pickup.[6]

e Provide an accurate description of the waste, including its composition and volume, to the
disposal company.

o The final disposal will likely involve incineration at a permitted hazardous waste facility.

Quantitative Data Summary

While specific concentration limits for the disposal of 2-Nitrobenzyl alcohol are not well-
defined in publicly available literature, the following table summarizes its key identifiers and
physical properties relevant to its handling and disposal.
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Property Value

CAS Number 612-25-9

Molecular Formula C7H7NO3

Molecular Weight 153.14 g/mol

Appearance Beige to cream powder/solid[3]
Melting Point 69-73 °C[3]

Boiling Point 270 °C[3][5]

H315 (Causes skin irritation), H319 (Causes
GHS Hazard Statements serious eye irritation), H335 (May cause

respiratory irritation)[1][2]

Experimental Protocol: Chemical Inactivation

A universally recognized and validated protocol for the chemical inactivation of 2-Nitrobenzyl
alcohol for routine disposal purposes is not readily available in scientific literature or safety
guidelines. While research has shown that it can react with substances like
trifluoromethanesulfonic acid, this is not a recommended disposal method due to the potential
for hazardous reactions and byproducts. Therefore, attempting to neutralize or chemically treat
2-Nitrobenzyl alcohol waste in a laboratory setting is strongly discouraged. The safest and
most compliant method of disposal is through a licensed hazardous waste management
service.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper and safe disposal of 2-
Nitrobenzyl alcohol.
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Caption: Disposal workflow for 2-Nitrobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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